Cas no 168267-36-5 (2-(4-Fluorophenyl)-3-nitropyridine)

• Product Name: 2-(4-Fluorophenyl)-3-nitropyridine
• CAS No: 168267-36-5
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• MDL: MFCD06200968
• CID: 1068675
• PubChem ID: 2783207
• Update Time: 2025-04-20

2-(4-Fluorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-3-nitropyridine
• 2-(4-fluoro-phenyl)-3-methyl-thiazolidine
• 2-(p-Fluorophenyl)-3-methylthiazolidine
• AC1MIGLT
• BRN 1105680
• LS-151372
• Thiazolidine, 2-(p-fluorophenyl)-3-methyl-
• MFCD06200968
• CS-0214801
• SCHEMBL1738384
• G22492
• 3-nitro-2-(4-fluorophenyl)pyridine
• 4Y-0709
• 168267-36-5
• WOFJRVBRBNYZFI-UHFFFAOYSA-N
• AKOS005070540
• EN300-194692

• MDL： MFCD06200968
• Inchi： 1S/C11H7FN2O2/c12-9-5-3-8(4-6-9)11-10(14(15)16)2-1-7-13-11/h1-7H
• InChI Key： WOFJRVBRBNYZFI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 218.04921
• Monoisotopic Mass: 218.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Melting Point: 94-96
• PSA: 56.03

2-(4-Fluorophenyl)-3-nitropyridine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines